Cas no 2172584-30-2 (2-(2-hydroxypropyl)oxane-2-carbaldehyde)

• Product Name: 2-(2-hydroxypropyl)oxane-2-carbaldehyde
• CAS No: 2172584-30-2
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 6149827
• PubChem ID: 165604649
• Update Time: 2025-05-20

2-(2-hydroxypropyl)oxane-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(2-hydroxypropyl)oxane-2-carbaldehyde
• 2172584-30-2
• EN300-1619479

• Inchi： 1S/C9H16O3/c1-8(11)6-9(7-10)4-2-3-5-12-9/h7-8,11H,2-6H2,1H3
• InChI Key： LLWXAQZQFHVZIU-UHFFFAOYSA-N
• SMILES： O1CCCCC1(C=O)CC(C)O

Computed Properties

• Exact Mass: 172.109944368g/mol
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-(2-hydroxypropyl)oxane-2-carbaldehyde

Introduction to 2-(2-Hydroxypropyl)oxane-2-Carbaldehyde (CAS No. 2172584-30-2)

2-(2-Hydroxypropyl)oxane-2-carbaldehyde is a versatile organic compound with the CAS registry number 2172584-30-2. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule consists of an oxane ring (a six-membered cyclic ether) substituted with a hydroxypropyl group and a carbaldehyde functional group, making it a valuable building block for synthesizing more complex molecules.

The synthesis of 2-(2-hydroxypropyl)oxane-2-carbaldehyde involves a combination of etherification and aldehyde formation reactions. Researchers have explored various methods to optimize its production, including the use of transition metal catalysts and microwave-assisted synthesis. These advancements have not only improved the yield but also reduced the reaction time, making it more feasible for large-scale production.

One of the most promising applications of 2-(2-hydroxypropyl)oxane-2-carbaldehyde is in the field of drug discovery. Its unique structure allows for the formation of bioactive compounds with potential anti-inflammatory, antioxidant, and antimicrobial properties. Recent studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for developing novel therapeutic agents.

In addition to its pharmaceutical applications, 2-(2-hydroxypropyl)oxane-2-carbaldehyde has shown promise in materials science. Its ability to form stable cross-links with other polymers makes it a valuable component in the development of advanced materials such as biodegradable polymers and hydrogels. These materials have applications in tissue engineering, drug delivery systems, and environmental remediation.

The environmental impact of 2-(2-hydroxypropyl)oxane-2-carbaldehyde has also been a topic of recent research. Studies have shown that it is biodegradable under aerobic conditions, making it an eco-friendly alternative to traditional synthetic compounds. Its degradation products are non-toxic and do not pose a threat to aquatic life, further enhancing its appeal as a sustainable chemical.

Despite its numerous advantages, the use of CAS No. 2172584-30-2 requires careful consideration of its safety profile. Toxicological studies have indicated that it exhibits low acute toxicity when administered orally or dermally. However, long-term exposure studies are still underway to fully understand its potential risks to human health and the environment.

In conclusion, 2-(2-hydroxypropyl)oxane-2-carbaldehyde (CAS No. 2172584-30-) is a multifaceted compound with a wide range of applications across various industries. Its unique chemical properties, coupled with recent advancements in synthesis and application development, position it as a key player in the field of organic chemistry. As research continues to uncover new possibilities for this compound, its role in advancing science and technology is expected to grow significantly.